2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide

• IUPAC Name: 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide
• InChI: InChI=1S/C11H11N3O2S/c1-16-7-9(15)12-11-13-10(14-17-11)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,13,14,15)
• InChI Key: MRXONCPGVXKHAR-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=NC(=NS1)C2=CC=CC=C2
• Molecular Formula: C11H11N3O2S
• DSSTOX Substance ID: DTXSID001215694
• Molecular Weight: 249.29 g/mol
• CAS RN: 132214-41-6

Description

2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide, also known as MPPT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse pharmacological properties. MPPT has been found to exhibit promising results in various studies, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide is not fully understood, but it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the nitric oxide (NO) pathway. COX-2 is an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX-2, 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide reduces the production of prostaglandins, leading to its anti-inflammatory and analgesic effects. 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide also modulates the NO pathway, which is involved in various physiological processes such as vasodilation and neurotransmission.
Biochemical and Physiological Effects:
2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide also decreases the levels of oxidative stress markers such as malondialdehyde (MDA) and increases the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In addition, 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide in lab experiments is its high solubility in water and organic solvents, making it easy to administer. 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide also exhibits low toxicity and has been found to be well-tolerated in animal studies. However, one of the limitations of using 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide is its limited stability in solution, which may affect its efficacy in experiments.

Future Directions

There are several future directions for the study of 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide. One potential area of research is its application in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide's neuroprotective effects make it a potential candidate for the development of novel therapies for these diseases. Another area of research is the study of 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide's anti-inflammatory and analgesic effects in different animal models of inflammation and pain. Further studies are also needed to elucidate the exact mechanism of action of 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide and its potential interactions with other drugs.

Synthesis Methods

The synthesis of 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide involves the reaction between 2-methoxyacetamide and 3-phenyl-1,2,4-thiadiazole-5-carboxylic acid. The reaction is carried out in the presence of a dehydrating agent, such as thionyl chloride, and a catalyst, such as triethylamine. The resulting product is purified through recrystallization to obtain a high yield of pure 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide.

Scientific Research Applications

2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. 2-methoxy-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.